Cas no 1221278-60-9 (3-Piperidinyl(3-pyridinyl)methanone Dihydrochloride)

• Product Name: 3-Piperidinyl(3-pyridinyl)methanone Dihydrochloride
• CAS No: 1221278-60-9
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD09864252
• CID: 1086249
• PubChem ID: 22988098
• Update Time: 2025-10-31

3-Piperidinyl(3-pyridinyl)methanone Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidin-3-yl(pyridin-3-yl)methanone
• piperidin-3-yl(pyridin-3-yl)methanone(SALTDATA: 2HCl)
• 1221278-60-9
• 3-(piperidine-3-carbonyl)pyridine
• EN300-241980
• SCHEMBL7241178
• AKOS006346056
• 3-Piperidinyl(3-pyridinyl)methanone Dihydrochloride

• MDL： MFCD09864252
• Inchi： 1S/C11H14N2O/c14-11(9-3-1-5-12-7-9)10-4-2-6-13-8-10/h1,3,5,7,10,13H,2,4,6,8H2
• InChI Key： JTRISJKXTFMCDW-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)C1CNCCC1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42Ų

Additional information on 3-Piperidinyl(3-pyridinyl)methanone Dihydrochloride

Introduction to 3-Piperidinyl(3-pyridinyl)methanone Dihydrochloride (CAS No: 1221278-60-9) and Its Emerging Applications in Chemical Biology

3-Piperidinyl(3-pyridinyl)methanone Dihydrochloride, identified by its unique Chemical Abstracts Service (CAS) number 1221278-60-9, represents a structurally intriguing compound with significant potential in the realm of chemical biology and pharmaceutical research. This compound, featuring a hybrid piperidinyl and pyridinyl moiety linked through a methanone core, has garnered attention due to its versatile pharmacophoric properties. The presence of both piperidine and pyridine rings endows it with the capacity to interact with a diverse array of biological targets, making it a valuable scaffold for drug discovery initiatives.

The molecular structure of 3-Piperidinyl(3-pyridinyl)methanone Dihydrochloride is characterized by its rigid bicyclic system, which facilitates optimal binding interactions with protein targets. The electron-rich nature of the piperidine ring enhances its ability to form hydrogen bonds and coordinate with metal ions, while the pyridine moiety contributes to hydrophobic interactions. This dual functionality has positioned the compound as a promising candidate for modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding.

In recent years, the interest in 3-Piperidinyl(3-pyridinyl)methanone Dihydrochloride has been fueled by its emerging applications in the development of novel therapeutic agents. One notable area of research involves its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound’s ability to selectively inhibit specific kinases by occupying key binding pockets has been demonstrated in preclinical studies. For instance, derivatives of 3-Piperidinyl(3-pyridinyl)methanone Dihydrochloride have shown promise in disrupting the activity of Janus kinases (JAKs), which play a pivotal role in signal transduction pathways associated with autoimmune disorders.

Furthermore, the dihydrochloride salt form of 3-Piperidinyl(3-pyridinyl)methanone Dihydrochloride enhances its solubility and bioavailability, making it more suitable for in vivo studies. This improved pharmacokinetic profile has enabled researchers to explore its efficacy in animal models of disease. Notably, studies have indicated that this compound exhibits potent anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory mediator release. These findings align with the growing demand for targeted therapies that address the underlying mechanisms of inflammation without systemic side effects.

The structural versatility of 3-Piperidinyl(3-pyridinyl)methanone Dihydrochloride also allows for modifications that can fine-tune its biological activity. Researchers have employed structure-activity relationship (SAR) studies to optimize analogs with enhanced potency and selectivity. By strategically altering substituents on the piperidine and pyridine rings, scientists have generated compounds that exhibit improved binding affinities to specific protein targets. Such modifications are crucial for minimizing off-target effects and maximizing therapeutic efficacy.

Advances in computational chemistry have further accelerated the development of 3-Piperidinyl(3-pyridinyl)methanone Dihydrochloride-based drug candidates. Molecular docking simulations and virtual screening techniques have enabled the identification of lead compounds with high predicted binding scores to disease-relevant targets. These computational approaches complement experimental efforts by providing rapid assessments of molecular interactions, thereby expediting the drug discovery process. The integration of machine learning algorithms has further enhanced predictive accuracy, allowing for more informed decisions during lead optimization.

The synthesis of 3-Piperidinyl(3-pyridinyl)methanone Dihydrochloride involves multi-step organic transformations that highlight its synthetic accessibility. Key synthetic routes include condensation reactions between piperidine derivatives and pyridine-based precursors, followed by functional group modifications to introduce the methanone core. The dihydrochloride salt formation is typically achieved through treatment with hydrochloric acid under controlled conditions. These synthetic methodologies have been refined over time to ensure high yields and purity, making 1221278-60-9 readily available for research purposes.

Evaluation of 3-Piperidinyl(3-pyridinyl)methanone Dihydrochloride in cellular assays has revealed its potential as an antiproliferative agent. Studies using cancer cell lines have demonstrated that this compound induces apoptosis by activating caspase-dependent pathways. Additionally, it has shown inhibitory effects on matrix metalloproteinases (MMPs), enzymes involved in tumor invasion and metastasis. These findings underscore its therapeutic relevance in oncology research and highlight its mechanism-based action against cancer cells.

The safety profile of 1221278-60-9 is another critical aspect that has been thoroughly investigated. Preliminary toxicology studies have indicated that the compound exhibits moderate acute toxicity at high doses but remains well-tolerated at therapeutic concentrations. Further investigations into long-term exposure effects are ongoing to fully characterize its safety margins. These assessments are essential for advancing towards clinical trials and ensuring patient safety if eventually developed into a marketed drug.

The role of 3-Piperidinyl(3-pyridinyl)methanone Dihydrochloride extends beyond oncology; it also holds promise in treating neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. Research suggests that the compound can modulate cholinergic pathways by interacting with acetylcholinesterase enzymes, potentially reversing cognitive decline associated with these conditions. Such neuroprotective effects are particularly encouraging given the unmet medical needs in this therapeutic area.

In conclusion, 1221278-60-9 represents a structurally sophisticated compound with broad applications in chemical biology and pharmaceutical development. Its unique combination of pharmacophoric features makes it an attractive scaffold for designing novel therapeutics targeting cancers, inflammation, and neurodegenerative diseases. Ongoing research continues to uncover new mechanisms of action and optimize derivatives for clinical utility, positioning this compound as a cornerstone in modern drug discovery efforts.